1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-(3-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H21FN2O2S/c1-14-5-3-8-18(15(14)2)20-9-11-21(12-10-20)24(22,23)17-7-4-6-16(19)13-17/h3-8,13H,9-12H2,1-2H3
• InChI Key: ZNDMXRCCIVKODS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)F)C
• Molecular Formula: C18H21FN2O2S
• Molecular Weight: 348.4 g/mol

Description

1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine is an organic compound that belongs to the class of piperazine derivatives. This compound is characterized by the presence of a piperazine ring substituted with a 2,3-dimethylphenyl group and a 3-fluorobenzenesulfonyl group. Piperazine derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry.

Preparation Methods

The synthesis of 1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,3-dimethylphenylamine and 3-fluorobenzenesulfonyl chloride.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as triethylamine to facilitate the nucleophilic substitution reaction.

Synthetic Route: The 2,3-dimethylphenylamine is reacted with 3-fluorobenzenesulfonyl chloride in the presence of a base to form the desired product, 1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Chemical Reactions Analysis

1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the sulfonyl group to a sulfinyl or thiol group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, thiols). The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation.

Scientific Research Applications

1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine has several scientific research applications, including:

Medicinal Chemistry: The compound is used as a building block in the synthesis of various pharmacologically active molecules. It is studied for its potential therapeutic effects in treating diseases such as cancer, inflammation, and neurological disorders.

Biological Studies: Researchers use this compound to investigate its interactions with biological targets, such as enzymes and receptors, to understand its mechanism of action and potential therapeutic applications.

Industrial Applications: The compound is used in the development of new materials and chemical processes. It is studied for its potential use as a catalyst or intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of 1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact molecular pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine can be compared with other similar compounds, such as:

1-(2,3-Dimethylphenyl)piperazine: This compound lacks the 3-fluorobenzenesulfonyl group and may have different pharmacological properties.

4-(3-Fluorobenzenesulfonyl)piperazine: This compound lacks the 2,3-dimethylphenyl group and may have different biological activities.

1-(2,3-Dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine: This compound has a different substitution pattern on the benzene ring, which may affect its chemical and biological properties.

The uniqueness of 1-(2,3-Dimethylphenyl)-4-(3-fluorobenzenesulfonyl)piperazine lies in its specific substitution pattern, which can influence its pharmacological and chemical properties, making it a valuable compound for scientific research and industrial applications.